Cas no 289711-92-8 (Sucrose 1,6,6’-Tricarboxylate Trimethyl Ester)

• Product Name: Sucrose 1,6,6’-Tricarboxylate Trimethyl Ester
• CAS No: 289711-92-8
• MF: C₁₅H₂₂O₁₄
• MW: 426.326786518097
• CID: 1061346
• PubChem ID: 71752280
• Update Time: 2025-04-20

Sucrose 1,6,6’-Tricarboxylate Trimethyl Ester Chemical and Physical Properties

Names and Identifiers

• Sucrose 1,6,6’-Tricarboxylate Trimethyl Ester
• dimethyl (2R,3S,4S,5S)-3,4-dihydroxy-2-[(3R,4S,5S,6S)-3,4,5-trihydroxy-6-methoxycarbonyloxan-2-yl]oxyoxolane-2,5-dicarboxylate
• Sucrose 1,6,6’-Trica
• Sucrose 1,6,6'-Tricarboxylate TriMethyl Ester
• A-D-Arabino-2-hexulofuranosidaric Acid 6-Methyl-
• A-D-glucopyranuronosyl Dimethyl Ester
• DTXSID50858412
• 289711-92-8
• 1,6-Dimethyl 6-methyl-D-glucopyranuronosyl beta-D-fructofuranosidarate

• Inchi： 1S/C15H22O14/c1-24-11(21)8-5(17)4(16)6(18)13(27-8)29-15(14(23)26-3)10(20)7(19)9(28-15)12(22)25-2/h4-10,13,16-20H,1-3H3/t4-,5-,6+,7+,8-,9-,10-,13?,15+/m0/s1
• InChI Key： IJNUCPKHMXLNIK-ISVXLRAESA-N
• SMILES： O(C1[C@@H]([C@H]([C@@H]([C@@H](C(=O)OC)O1)O)O)O)[C@@]1(C(=O)OC)[C@H]([C@@H]([C@@H](C(=O)OC)O1)O)O

Computed Properties

• Exact Mass: 426.10100
• Monoisotopic Mass: 426.10095537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 208Ų

Experimental Properties

• PSA: 207.74000
• LogP: -4.85350